1,4-Bis(3-tert-butyl-2-hydroxy-5-methylbenzyl)piperazine
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Description
2-TERT-BUTYL-6-({4-[(3-TERT-BUTYL-2-HYDROXY-5-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-4-METHYLPHENOL is a complex organic compound with significant applications in various fields. This compound is characterized by its multiple tert-butyl groups and a piperazine ring, making it a unique molecule with distinct chemical properties.
Properties
Molecular Formula |
C28H42N2O2 |
|---|---|
Molecular Weight |
438.6 g/mol |
IUPAC Name |
2-tert-butyl-6-[[4-[(3-tert-butyl-2-hydroxy-5-methylphenyl)methyl]piperazin-1-yl]methyl]-4-methylphenol |
InChI |
InChI=1S/C28H42N2O2/c1-19-13-21(25(31)23(15-19)27(3,4)5)17-29-9-11-30(12-10-29)18-22-14-20(2)16-24(26(22)32)28(6,7)8/h13-16,31-32H,9-12,17-18H2,1-8H3 |
InChI Key |
RVOMIZMHTFTDIE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)C(C)(C)C)O)CN2CCN(CC2)CC3=C(C(=CC(=C3)C)C(C)(C)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-TERT-BUTYL-6-({4-[(3-TERT-BUTYL-2-HYDROXY-5-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-4-METHYLPHENOL involves several steps. One common method includes the reaction of 3-TERT-BUTYL-2-HYDROXY-5-METHYLPHENYL with piperazine under controlled conditions to form the intermediate compound. This intermediate is then reacted with 2-TERT-BUTYL-4-METHYLPHENOL in the presence of a suitable catalyst to yield the final product .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using automated reactors. The process includes precise control of temperature, pressure, and reaction time to ensure high yield and purity. The use of continuous flow reactors has been reported to enhance the efficiency and sustainability of the production process .
Chemical Reactions Analysis
Types of Reactions
2-TERT-BUTYL-6-({4-[(3-TERT-BUTYL-2-HYDROXY-5-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-4-METHYLPHENOL undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinones and other oxidized derivatives.
Reduction: Reduction reactions typically involve the use of reducing agents like sodium borohydride, resulting in the formation of reduced phenolic compounds.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used.
Substitution: Nucleophiles such as alkyl halides and amines are commonly employed.
Major Products
Scientific Research Applications
2-TERT-BUTYL-6-({4-[(3-TERT-BUTYL-2-HYDROXY-5-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-4-METHYLPHENOL has a wide range of scientific research applications:
Chemistry: Used as a precursor in the synthesis of complex organic molecules and polymers.
Biology: Investigated for its potential as an antioxidant and its effects on cellular processes.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized as a stabilizer in the production of plastics and other materials.
Mechanism of Action
The mechanism of action of 2-TERT-BUTYL-6-({4-[(3-TERT-BUTYL-2-HYDROXY-5-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-4-METHYLPHENOL involves its interaction with various molecular targets and pathways:
Antioxidant Activity: The compound inhibits lipid peroxidation by scavenging free radicals, thereby protecting cells from oxidative damage.
Anti-inflammatory Effects: It modulates the activity of inflammatory mediators, reducing inflammation and associated symptoms.
Anticancer Properties: The compound induces apoptosis in cancer cells by activating specific signaling pathways and inhibiting cell proliferation
Comparison with Similar Compounds
Similar Compounds
2,6-Di-tert-butyl-4-methylphenol (BHT): A widely used antioxidant with similar structural features but different applications.
2,2’-Methylenebis(4-methyl-6-tert-butylphenol): Another antioxidant with enhanced stability and different industrial uses
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
